Cas no 1248951-68-9 (6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1248951-68-9
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 5177615
• PubChem ID: 62373257
• Update Time: 2025-05-20

6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H11Cl2N/c1-6-10-7(2-3-13-6)4-8(11)5-9(10)12/h4-6,13H,2-3H2,1H3
• InChI Key： OWBHUFMBYQFPDF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2CCNC(C)C=21)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1248951-68-9)

6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 1248951-68-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its biological activity and potential therapeutic applications. The presence of chlorine substituents at the 6th and 8th positions enhances its reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The structure of 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline consists of a benzene ring fused with a piperidine ring, with additional chloro groups and a methyl group at specific positions. This arrangement contributes to its unique electronic and steric properties, which are exploited in various chemical transformations. The compound's versatility has led to its exploration in multiple research domains, including medicinal chemistry and drug discovery.

In recent years, the pharmaceutical industry has shown increasing interest in tetrahydroisoquinoline derivatives due to their demonstrated pharmacological effects. Studies have highlighted the potential of these compounds as precursors for developing drugs targeting neurological disorders, such as Parkinson's disease and depression. The chloro-substituted derivatives, including 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline, are particularly noteworthy because they exhibit enhanced binding affinity to certain biological receptors.

One of the most compelling aspects of 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds with improved pharmacokinetic profiles. For instance, modifications at the chloro-substituted positions have allowed for the creation of derivatives with enhanced solubility and metabolic stability. These advancements are crucial for translating laboratory discoveries into viable therapeutic agents.

The synthesis of 6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 6th and 8th positions demands careful selection of reagents and catalysts to ensure high yield and purity. Recent methodologies have focused on greener approaches to minimize waste and energy consumption without compromising efficiency. Such innovations align with the broader trend toward sustainable chemical manufacturing.

From a biological perspective,6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline has been investigated for its interaction with various enzymes and receptors. Preliminary studies suggest that it may modulate the activity of monoamine oxidase (MAO), an enzyme implicated in neurotransmitter degradation. By inhibiting MAO or related pathways,6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline could potentially influence levels of serotonin and dopamine in the brain. This mechanism is particularly relevant given the therapeutic benefits observed in MAO inhibitors used for treating neurodegenerative conditions.

The compound's structural similarity to natural alkaloids has also sparked interest in its potential as a pharmacophore. Alkaloids are known for their diverse biological activities and have been a cornerstone in drug development for decades. By leveraging the core structure of tetrahydroisoquinoline,6,8-Dichloro-1-methyl-1,2,3,4-tetrahydroisoquinoline represents an opportunity to design synthetic analogs with tailored properties. Such analogs could offer improved efficacy or reduced side effects compared to their natural counterparts.

In conclusion,6(8)-Dichloro(9)-methyl(10)-tetrahydropyrido(4',3':2',1')benzodiazepine is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting neurological disorders. The ongoing exploration of its synthetic pathways and biological interactions underscores its importance in modern medicinal chemistry. As research continues,6(8)-Dichloro(9)-methyl(10)-tetrahydropyrido(4',3':2',1')benzodiazepine is expected to contribute further insights into drug discovery and development strategies.